Cas no 50515-28-1 (Iron-59 citrate)
Iron-59 citrate structure
Product Name:Iron-59 citrate
CAS No:50515-28-1
MF:C6H5FeO7
MW:248.034581899643
CID:2700869
Update Time:2023-08-07
Iron-59 citrate Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxypropane-1,2,3-tricarboxylate,iron-59(3+)
- Ferric citrate (59 Fe)
- 5171JCI1D5
- Ferric citrate ((sup 59)Fe)
- Ferric (59Fe) citrate injection
- Ferri (59 Fe) citratis injectio
- Ferric citrate (59 Fe) injection
- Injectabile ferri (59 Fe) citratis
- Injectable de citrato ferrico (59 Fe)
- Ferric (59Fe) citrate injection [INN]
- Ferric (59fe) citrate
- Solute injec de citrate ferrique (59 Fe)
- Ferri (59 Fe) citratis injectio [INN-Latin]
- Ferric citrate ((sup 59)Fe) [Injection] [INN:JAN
- Iron-59 citrate
-
- Inchi: 1S/C6H8O7.Fe/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+3/p-3/i;1+3
- InChI Key: NPFOYSMITVOQOS-GJNDDOAHSA-K
- SMILES: [59Fe+3].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 211
- Topological Polar Surface Area: 141
Iron-59 citrate Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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